2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-phenethylacetamide

• IUPAC Name: N-(2-phenylethyl)-2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C17H17N5OS/c23-16(18-11-9-14-5-2-1-3-6-14)13-24-17-8-7-15(20-21-17)22-12-4-10-19-22/h1-8,10,12H,9,11,13H2,(H,18,23)
• InChI Key: AXMYDJNGOMWLBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol
• CAS No.: 1351610-16-6

Description

This compound is a derivative of pyrazolylpyridazine, which is a non-fused biheterocyclic system. Pyrazolylpyridazine derivatives have a wide spectrum of biological activity, including anti-inflammatory, antibacterial, antioxidant, and hypotensive activity. They are also used in agriculture as insecticides, fungicides, and herbicides.

Synthesis Analysis

The synthesis of this compound involves reactions of hydrazide with aryl isocyanate, aryl and alkyl isothiocyanates. For example, hydrazide reacted with 3,4-dichlorophenyl isocyanate and 4-methylphenyl isothiocyanate in anhydrous benzene to form 2-{2-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl]acetyl}-N-(3,4-dichlorophenyl)hydrazine-1-carboxamide and 2-{2-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl]acetyl}-N-(4-methylphenyl)hydrazine-1-carbothioamide, respectively.

Molecular Structure Analysis

In the molecules of the compounds synthesized, the rotation around amide bonds is hindered, which results in some signals in the 1H and 13C NMR spectra being broadened.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include reactions with aryl isocyanate, aryl and alkyl isothiocyanates.

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds are given in the referenced paper. For example, the 1H NMR spectrum of one of the compounds shows signals at various ppm values.

Future Directions

The synthesized compounds showed a pronounced stimulating effect on plant growth. This suggests potential future directions in the field of agriculture, particularly in the development of new plant growth stimulants.